Cas no 1932796-99-0 (Trans-tert-butyl 3-hydroxy-4-methyl-3-(trifluoromethyl)pyrrolidine-1-carboxylate)

• Product Name: Trans-tert-butyl 3-hydroxy-4-methyl-3-(trifluoromethyl)pyrrolidine-1-carboxylate
• CAS No: 1932796-99-0
• MDL: MFCD28119211
• CID: 4632245
• Update Time: 2025-05-24

Trans-tert-butyl 3-hydroxy-4-methyl-3-(trifluoromethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Trans-tert-butyl 3-hydroxy-4-methyl-3-(trifluoromethyl)pyrrolidine-1-carboxylate

• MDL： MFCD28119211

Additional information on Trans-tert-butyl 3-hydroxy-4-methyl-3-(trifluoromethyl)pyrrolidine-1-carboxylate

Professional Introduction to Trans-tert-butyl 3-hydroxy-4-methyl-3-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS No. 1932796-99-0)

Trans-tert-butyl 3-hydroxy-4-methyl-3-(trifluoromethyl)pyrrolidine-1-carboxylate, identified by the CAS number 1932796-99-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a pyrrolidine core with multiple functional groups, exhibits a unique structural configuration that makes it a promising candidate for various chemical transformations and biological applications. The presence of a trifluoromethyl group, combined with hydroxyl and ester functionalities, imparts distinct electronic and steric properties that are highly valuable in medicinal chemistry.

The tert-butyl substituent in the molecular structure not only enhances the steric bulk around the pyrrolidine ring but also influences the compound's solubility and metabolic stability. This feature is particularly relevant in drug design, where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to biological targets with higher precision, facilitating its integration into drug discovery pipelines.

In recent years, the pharmaceutical industry has seen a surge in the development of fluorinated compounds due to their enhanced bioavailability and metabolic resistance. The trifluoromethyl moiety in Trans-tert-butyl 3-hydroxy-4-methyl-3-(trifluoromethyl)pyrrolidine-1-carboxylate aligns with this trend, making it a subject of intense study. Studies have demonstrated that trifluoromethyl groups can modulate the electronic properties of molecules, leading to improved binding interactions with enzymes and receptors. This has opened new avenues for designing potent and selective inhibitors for therapeutic applications.

The hydroxyl group in the compound's structure serves as a versatile handle for further functionalization. It can be easily transformed into esters, ethers, or amides through standard organic reactions, allowing for the synthesis of derivatives with tailored properties. Such modifications are essential for optimizing pharmacological activity and improving drug-like characteristics. For instance, esterification of the hydroxyl group can enhance lipophilicity, while etherification might improve water solubility—a critical factor in formulation development.

One of the most compelling aspects of Trans-tert-butyl 3-hydroxy-4-methyl-3-(trifluoromethyl)pyrrolidine-1-carboxylate is its potential as a building block for more complex molecules. The pyrrolidine scaffold is a common motif in natural products and bioactive compounds, and its structural versatility allows for diverse modifications. Researchers have leveraged this compound to synthesize novel analogs with enhanced biological activity. For example, derivatives featuring additional fluorinated aromatic rings have shown promise as kinase inhibitors, highlighting the compound's utility in oncology research.

The ester functionality at the carboxyl position not only provides a site for further chemical manipulation but also contributes to the compound's stability under various conditions. This stability is particularly important in industrial-scale synthesis and storage, where maintaining chemical integrity is paramount. Moreover, the presence of both hydroxyl and ester groups offers opportunities for conjugation with other biomolecules, such as peptides or nucleic acids, expanding its utility in biopharmaceutical applications.

Recent studies have also explored the synthetic pathways leading to Trans-tert-butyl 3-hydroxy-4-methyl-3-(trifluoromethyl)pyrrolidine-1-carboxylate, focusing on optimizing yield and purity. Advances in catalytic methods have enabled more efficient transformations, reducing reliance on harsh reagents and minimizing waste generation. Such green chemistry approaches are increasingly favored in pharmaceutical manufacturing due to their environmental benefits and cost-effectiveness.

The compound's structural features make it an attractive candidate for exploring novel therapeutic modalities. For instance, its ability to undergo selective modifications allows researchers to fine-tune its interactions with biological targets. This flexibility is particularly valuable in addressing complex diseases where multiple targets need to be modulated simultaneously. By leveraging computational modeling and high-throughput screening techniques, scientists can rapidly identify promising derivatives of Trans-tert-butyl 3-hydroxy-4-methyl-3-(trifluoromethyl)pyrrolidine-1-carboxylate, accelerating the drug discovery process.

In conclusion, Trans-tert-butyl 3-hydroxy-4-methyl-3-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS No. 1932796-99-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural attributes and functional versatility. Its integration into drug discovery programs holds great promise for developing next-generation therapeutics across various disease indications. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is expected to grow even further.